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Compound of Interest

Compound Name: 1-Ethylcyclopentanol

Cat. No.: B074463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Ethylcyclopentanol, a cyclic alcohol

with significant applications in the pharmaceutical, agrochemical, and fragrance industries. This

document outlines its chemical and physical properties, provides a detailed experimental

protocol for its synthesis, and illustrates the synthetic pathway.

Core Chemical and Physical Properties
1-Ethylcyclopentanol is a colorless to light yellow liquid.[1][2] It is recognized for its role as an

intermediate in the synthesis of various organic compounds.[1]
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Property Value Source(s)

Molecular Formula C₇H₁₄O [1][3][4]

Molecular Weight 114.19 g/mol [1][3][4]

CAS Number 1462-96-0 [3]

Appearance Colorless to light yellow liquid [1][2]

Density 0.909 g/mL at 25 °C [1]

Boiling Point 153-154 °C [1]

Melting Point -10 °C [4]

Flash Point 49 °C [4]

Refractive Index 1.4570 [4]

Synthesis of 1-Ethylcyclopentanol
The primary method for synthesizing 1-Ethylcyclopentanol is through a Grignard reaction.[1]

[4] This involves the reaction of an ethyl Grignard reagent, such as ethylmagnesium iodide,

with cyclopentanone.[4] The ethyl group acts as a nucleophile, attacking the electrophilic

carbonyl carbon of the cyclopentanone.[5] Subsequent acid workup protonates the resulting

alkoxide intermediate to yield the tertiary alcohol, 1-ethylcyclopentanol.[5]

Experimental Protocol: Grignard Synthesis
This protocol details the synthesis of 1-Ethylcyclopentanol from bromoethane and

cyclopentanone.

Materials:

Magnesium turnings

Bromoethane

Tetrahydrofuran (THF)
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Cyclopentanone

Concentrated hydrochloric acid

n-hexane

Ice water

Procedure:

Stage 1: Formation of the Grignard Reagent

To a reaction vessel containing 285.3g (11.89 mol) of magnesium turnings, add 3L of

tetrahydrofuran under a nitrogen atmosphere.

Prepare a solution of 1295.4g (11.89 mol) of bromoethane in 1.2L of tetrahydrofuran.

Add a small amount of the bromoethane solution dropwise at room temperature (20°C) to

initiate the reaction. A vigorous exothermic reaction should be observed, with the

temperature rising to approximately 67°C.

Once the initial exotherm has stabilized, continue the dropwise addition of the remaining

bromoethane solution, maintaining a gentle boil (around 67°C). The addition should be

completed over 1.5 hours.

Stage 2: Reaction with Cyclopentanone

Cool the Grignard reagent solution to 0-5°C.

Prepare a solution of 500g (5.94 mol) of cyclopentanone in 0.5L of tetrahydrofuran.

Add the cyclopentanone solution dropwise to the cooled Grignard reagent, ensuring the

temperature does not exceed 5°C. This addition should take approximately 1 hour.

Work-up and Purification:

Pour the reaction mixture into 10 kg of ice water with stirring.
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Slowly add 1.2 kg of concentrated hydrochloric acid, keeping the temperature below 20°C.

Continue stirring for 30 minutes after the acid addition is complete.

Extract the mixture three times with 3000g of n-hexane.

Combine the organic phases and wash once with 4500g of water.

Separate the aqueous layer and dry the organic phase.

The crude product can be purified by distillation under reduced pressure.

Synthetic Pathway and Experimental Workflow
The following diagrams illustrate the chemical synthesis pathway and a general experimental

workflow for the production of 1-Ethylcyclopentanol.
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Reactants

Reaction
Intermediate Workup Product

Cyclopentanone

Nucleophilic
Addition

Ethylmagnesium
Bromide (Grignard Reagent)

Alkoxide IntermediateStep 1 Acid Workup (H₃O⁺) 1-EthylcyclopentanolStep 2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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